2-Butan-2-ylsulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-butan-2-ylsulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H18N2OS2/c1-3-11(2)21-16-17-13-9-10-20-14(13)15(19)18(16)12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3
• InChI Key: UWXVMIBCJRNBBP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=C(C(=O)N1C3=CC=CC=C3)SCC2
• Molecular Formula: C16H18N2OS2
• Molecular Weight: 318.5 g/mol

Description

2-Butan-2-ylsulfanyl-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H18N2OS2 and its molecular weight is 318.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Pyrimidine derivatives, including those structurally similar to the specified compound, have been extensively studied for their antimicrobial properties. For instance, research has highlighted the synthesis of novel pyrimidine derivatives that demonstrate significant antimicrobial activities against various bacteria and fungi. These compounds are synthesized through various chemical reactions and then evaluated for their ability to inhibit microbial growth, suggesting a potential avenue for the development of new antimicrobial agents (Mallikarjunaswamy et al., 2017).

Antifungal Effects

Similar compounds have also been shown to have potent antifungal effects. In one study, derivatives of pyrimidine demonstrated effectiveness against significant types of fungi, indicating the potential of these molecules to be developed into useful antifungal agents. This area of research is crucial for addressing the growing concern of fungal resistance to existing medications (Jafar et al., 2017).

Antimalarial Applications

Research into pyrimidine derivatives has also extended into antimalarial applications. One study explored the synthesis of a compound with a structure incorporating elements similar to the specified molecule, aiming to identify new antimalarial series. Such compounds are characterized and evaluated for their stability and suitability for biological testing, highlighting the potential for these molecules to contribute to the fight against malaria (Mustière et al., 2021).

Supramolecular Chemistry

Pyrimidine derivatives have also been explored for their potential in creating novel supramolecular assemblies. These compounds can act as ligands for co-crystallization, forming complex 2D and 3D networks through hydrogen bonding. This application demonstrates the versatility of pyrimidine derivatives in the field of supramolecular chemistry, potentially leading to the development of new materials with unique properties (Fonari et al., 2004).